Cas no 2137998-10-6 (2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline)

• Product Name: 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline
• CAS No: 2137998-10-6
• MF: C₁₁H₁₂ClN₃O₂S
• MW: 285.749879837036
• CID: 5602837
• PubChem ID: 165848572
• Update Time: 2025-05-21

2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2137998-10-6
• EN300-1115742
• 2-chloro-5-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]aniline
• 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline

• Inchi： 1S/C11H12ClN3O2S/c1-18(16,17)9-5-14-15(7-9)6-8-2-3-10(12)11(13)4-8/h2-5,7H,6,13H2,1H3
• InChI Key： ZEDMRYWSAWSPLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)CN1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 285.0338755g/mol
• Monoisotopic Mass: 285.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline

2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline

The compound 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline (CAS No. 2137998-10-6) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a chloro group at the 2-position of the aniline ring and a 4-methanesulfonyl-pyrazole moiety attached at the 5-position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline in drug discovery. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly those targeting specific enzyme systems or receptor sites. The pyrazole ring, known for its stability and versatility, has been shown to enhance the pharmacokinetic properties of drugs, including bioavailability and metabolic stability. Furthermore, the methanesulfonyl group contributes to the molecule's solubility and reactivity, making it an ideal candidate for further functionalization.

In terms of synthesis, 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with the preparation of the pyrazole derivative, followed by its functionalization with the methanesulfonyl group. The final step involves coupling this intermediate with an aniline derivative under controlled conditions to yield the target compound. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis pathway.

The structural features of 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline make it a promising candidate for applications in materials science as well. Its aromatic system and functional groups can be exploited for designing advanced materials such as organic semiconductors or sensors. Preliminary studies suggest that this compound exhibits interesting electronic properties, which could be harnessed for developing next-generation electronic devices.

From a chemical standpoint, 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline demonstrates excellent thermal stability and chemical resistance, attributes that are crucial for its use in high-performance applications. Its ability to form stable complexes with metal ions has also been explored, opening avenues for its application in catalysis and coordination chemistry.

In conclusion, 2-chloro-5-(4-methanesulfonyl-1H-pyrazol-1-y